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Abstract
Matrine, a tetracyclic quinolizidine alkaloid predominantly isolated from plants of the Sophora

genus, has garnered significant attention within the scientific community for its diverse

pharmacological activities.[1][2][3] With a rich history in traditional Chinese medicine, modern

research has begun to elucidate the molecular mechanisms underpinning its therapeutic

potential, including anti-cancer, anti-inflammatory, and antiviral effects.[1][3] This technical

guide provides an in-depth overview of the core chemical structure of matrine, its biosynthesis,

and a summary of its biological activities supported by quantitative data. Furthermore, it details

key experimental protocols for its extraction, analysis, and biological evaluation, and visualizes

its modulation of critical cellular signaling pathways.

Core Chemical Structure and Properties
Matrine is a naturally occurring alkaloid characterized by a rigid, tetracyclic quinolizidine

framework.[1] This structure is composed of two fused quinolizidine moieties, creating a

complex three-dimensional conformation that is crucial for its biological activity.[4]

Table 1: Chemical and Physical Properties of Matrine
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Property Value Reference(s)

Molecular Formula C₁₅H₂₄N₂O [1]

Molecular Weight 248.36 g/mol [1]

IUPAC Name

(1R,2R,9S,17S)-7,13-

diazatetracyclo[7.7.1.0²,⁷.0¹³,¹⁷]

heptadecan-6-one

[1]

CAS Number 519-02-8 [1]

Appearance White crystalline powder [5]

Solubility

Soluble in water, methanol,

ethanol, chloroform; slightly

soluble in petroleum ether

[2][5]

Stereochemistry
Contains four chiral centers:

5S, 6S, 7R, and 11R
[2]

Biosynthesis of Matrine
The biosynthesis of matrine is a complex enzymatic process that originates from the amino

acid L-lysine.[3] While the complete pathway has not been fully elucidated, it is proposed to

begin with the conversion of L-lysine into Δ¹-piperidine via the intermediate cadaverine.[3][6]

Subsequent dimerization and enzymatic reactions are thought to form the quinolizidine rings

that constitute the core structure of matrine.[3]
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Proposed Biosynthesis Pathway of Matrine
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Inhibitory Effect of Matrine on the PI3K/Akt/mTOR Pathway
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Inhibitory Effect of Matrine on the NF-κB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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